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Compound of Interest

Compound Name: Benzyl isobutyrate

Cat. No.: B085764 Get Quote

This technical guide provides a comprehensive overview of Benzyl Isobutyrate, including its

chemical identifiers, physicochemical properties, synthesis protocols, and key applications

relevant to research and development.

Chemical Identification
IUPAC Name: benzyl 2-methylpropanoate[1][2]

CAS Number: 103-28-6[1][2][3][4][5][6]

Synonyms: Isobutyric acid benzyl ester, Benzyl isobutanoate, Phenylmethyl 2-

methylpropanoate[1][5][6][7]

Physicochemical Properties
Benzyl isobutyrate is an aromatic ester recognized for its pleasant fruity and floral aroma.[5]

[8] It is a clear, colorless to pale yellow liquid at room temperature.[5]

Table 1: Quantitative Data for Benzyl Isobutyrate
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Property Value Source

Molecular Formula C₁₁H₁₄O₂ [4]

Molecular Weight 178.23 g/mol [4][7]

Boiling Point 238 °C (lit.) [3][4]

Density 1.003 g/mL at 25 °C (lit.) [3][4]

Refractive Index n20/D 1.49 (lit.) [3][4]

Flash Point 59 °C (closed cup) [4]

Melting Point -25 °C [5]

Experimental Protocol: Synthesis via Fischer
Esterification
The following is a representative protocol for the synthesis of benzyl isobutyrate via Fischer

esterification of isobutyric acid and benzyl alcohol, a common and established method.[3]

Materials and Reagents:

Isobutyric acid

Benzyl alcohol

Sulfuric acid (concentrated, as catalyst)

Toluene (or another suitable solvent for azeotropic removal of water)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate (or sodium sulfate)

Ethyl acetate (for extraction)
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Equipment:

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine isobutyric acid (1.0 eq.), benzyl alcohol (1.2 eq.), and toluene.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq.)

to the reaction mixture while stirring.

Azeotropic Distillation: Heat the mixture to reflux. The water formed during the esterification

will be collected in the Dean-Stark trap as an azeotrope with toluene, driving the reaction to

completion. Monitor the reaction progress by the amount of water collected.

Work-up: Once the theoretical amount of water has been collected, cool the reaction mixture

to room temperature. Transfer the mixture to a separatory funnel and dilute with ethyl

acetate.

Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate

solution (to neutralize the acid catalyst), and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the

crude benzyl isobutyrate.
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Purification: The crude product can be further purified by vacuum distillation to yield pure

benzyl isobutyrate.

Applications in Research and Drug Development
Benzyl isobutyrate's properties make it a valuable compound in several scientific and

industrial fields:

Flavor and Fragrance Research: It is extensively used as a fragrance ingredient in perfumes

and cosmetics due to its sweet, fruity-floral aroma.[5][8][9] It is also employed as a flavoring

agent in the food industry.[5][10]

Pharmaceutical Formulations: In pharmaceuticals, benzyl isobutyrate can serve as an

excipient. Its functions include masking unpleasant tastes or odors in medications and acting

as a solvent to enhance the solubility and stability of active pharmaceutical ingredients

(APIs).[5][9][10]

Organic Synthesis: In a laboratory setting, it is utilized as a solvent and a reagent in organic

synthesis, aiding in the creation of more complex molecules.[9][10]

Polymer Science: It can act as a plasticizer in the manufacturing of polymers, improving the

flexibility and durability of materials.[9]
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Caption: Workflow for the synthesis and purification of benzyl isobutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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